Cas no 17177-75-2 (cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, methyl ester, trans-)

• Product Name: cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, methyl ester, trans-
• CAS No: 17177-75-2
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 865713
• PubChem ID: 530305
• Update Time: 2025-04-19

cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, methyl ester, trans-
• 4β-tert-Butylcyclohexane-1α-carboxylic acid methyl ester
• methyl 4-tert-butylcyclohexane-1-carboxylate
• cyclohexa<wbr>
• LogP
• Methyl trans-4-tert-butylcyclohexanecarboxylate

• Inchi： 1S/C12H22O2/c1-12(2,3)10-7-5-9(6-8-10)11(13)14-4/h9-10H,5-8H2,1-4H3
• InChI Key： BWJSSYBIZVGKBG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.943
• Boiling Point: 222.215°C at 760 mmHg
• Flash Point: 90.841°C
• Refractive Index: 1.453
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids